Cas no 2228485-76-3 (tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228485-76-3
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 6035608
• PubChem ID: 165691730
• Update Time: 2025-06-13

tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate
• EN300-1886358
• 2228485-76-3
• tert-butyl N-[5-(2-aminopropanoyl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C16H24N2O5/c1-9(17)13(19)10-7-11(14(22-6)12(8-10)21-5)18-15(20)23-16(2,3)4/h7-9H,17H2,1-6H3,(H,18,20)
• InChI Key： QOBHSCQYMOTHDT-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(C(C(C)N)=O)=C1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9Ų

Additional information on tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228485-76-3)

tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate, identified by its CAS number 2228485-76-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug design and synthesis. The presence of both tert-butyl and dimethoxyphenyl moieties in its structure contributes to its unique physicochemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the demand for carbamate-based compounds has surged, driven by their applications in targeted drug delivery and enzyme inhibition. Researchers are particularly interested in the 2,3-dimethoxyphenyl group, which is known to enhance binding affinity to specific biological targets. The aminopropanoyl side chain further augments its reactivity, enabling it to participate in a variety of chemical transformations. These attributes make tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate a focal point in studies related to neurodegenerative diseases and cancer therapeutics.

The synthesis of CAS 2228485-76-3 involves multi-step organic reactions, often starting from commercially available precursors like 2,3-dimethoxybenzoic acid. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using environmentally benign catalysts and solvents. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing.

From a commercial perspective, tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate is available in limited quantities, primarily for research purposes. Its CAS registry number 2228485-76-3 ensures traceability and compliance with global chemical databases. Suppliers often highlight its application in peptide coupling reactions and as a building block for small-molecule inhibitors. These keywords are frequently searched in academic and industrial circles, reflecting the compound's relevance in cutting-edge research.

One of the most discussed topics in relation to this compound is its potential role in drug discovery pipelines. With the rise of AI-driven molecular modeling, researchers are leveraging computational tools to predict its interactions with biological targets. Questions like "How does tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate inhibit enzymes?" or "What are the pharmacokinetic properties of CAS 2228485-76-3?" are commonly explored in online forums and scientific publications. These inquiries underscore the compound's significance in modern medicinal chemistry.

In conclusion, tert-butyl N-5-(2-aminopropanoyl)-2,3-dimethoxyphenylcarbamate (CAS 2228485-76-3) represents a promising candidate for further investigation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like precision medicine and bioconjugation. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.